2-(2-Chlorophenyl)propanal

• Molecular Formula: C9H9ClO
• Molecular Weight: 168.62 g/mol
• IUPAC Name: 2-(2-chlorophenyl)propanal
• InChI: InChI=1S/C9H9ClO/c1-7(6-11)8-4-2-3-5-9(8)10/h2-7H,1H3
• InChI Key: VROMJSDIQMATBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C=O)C1=CC=CC=C1Cl

Description

2-(2-Chlorophenyl)propanal is an aromatic aldehyde featuring a chlorinated phenyl group at the ortho position of a propanal backbone. These compounds are intermediates in organic synthesis, particularly in pharmaceuticals and fragrances, due to their reactive aldehyde group and aromatic stability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below compares key properties of 2-(2-chlorophenyl)propanal analogs based on available evidence:

Compound Name	Molecular Formula	Molecular Weight	CAS RN	Purity	Substituent Position	Key Applications
3-(2-Chlorophenyl)propanal	C₉H₉ClO	168.62	157433-36-8	95%	Aldehyde at C3	Lab synthesis, intermediates
2-Chloro-3-(2-chlorophenyl)propanal	C₉H₈Cl₂O	203.07	N/A	N/A	Aldehyde at C3, Cl at C2	Synthetic intermediates
2-(2-(3-Methylbut-2-en-1-yl)phenyl)propanal	C₁₄H₁₆O	~200.28	N/A	N/A	Prenyl group at phenyl	Aromatic ingredients
2-(2-Chlorophenyl)-2-(propylamino)propanenitrile	C₁₂H₁₅ClN₂	222.71	N/A	N/A	Nitrile, propylamino	Pharmaceutical intermediates

Key Observations:

• Positional Isomerism : The position of the aldehyde group (C2 vs. C3) significantly impacts reactivity. For example, 3-(2-chlorophenyl)propanal is more sterically accessible for nucleophilic attacks compared to analogs with substituents closer to the aldehyde .
• Halogen Effects : The addition of a second chlorine in 2-chloro-3-(2-chlorophenyl)propanal increases molecular weight (203.07 vs. 168.62) and likely enhances electrophilicity, making it a candidate for complex heterocyclic syntheses .
• Functional Group Diversity: Derivatives like 2-(2-chlorophenyl)-2-(propylamino)propanenitrile replace the aldehyde with a nitrile group, shifting utility toward nitrile-specific reactions (e.g., Strecker synthesis) .

Stability and Reactivity

• Aldehyde Reactivity: The aldehyde group in 3-(2-chlorophenyl)propanal undergoes typical reactions (e.g., condensation, oxidation), but steric hindrance from the chlorophenyl group may slow kinetics compared to non-halogenated analogs .

Research Findings and Data Gaps

• Pharmacological Potential: Compounds like 3-(2-chlorophenyl)propanal are precursors to pyrimidine derivatives with unconfirmed bioactivity, warranting further exploration .
• Analytical Challenges: Limited data exist on the chromatographic behavior of 2-(2-chlorophenyl)propanal derivatives. HSGC-MS methods used for propanal markers in plant studies could be adapted .
• Industrial Scalability : The high cost of 3-(2-chlorophenyl)propanal (¥7,900/5g) suggests challenges in large-scale production, necessitating cost-effective synthetic routes .